Cas no 2870645-70-6 (4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)- )

4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)-, is a specialized intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its structure incorporates a piperidine core functionalized with a 4-chlorophenyl group and a trifluoroacetyl moiety, enhancing reactivity and selectivity in target transformations. The presence of the trifluoroacetyl group improves electrophilic character, facilitating nucleophilic substitution reactions, while the chlorophenyl substituent contributes to steric and electronic modulation. This compound is useful in the development of bioactive molecules, including potential CNS-active agents, due to its balanced lipophilicity and structural versatility. High purity and stability under standard conditions make it a reliable choice for research and industrial-scale synthesis.
4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)-  structure
2870645-70-6 structure
Product Name:4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)-
CAS No:2870645-70-6
MF:C14H13ClF3NO3
MW:335.70613360405
CID:5563519
Update Time:2025-10-30

4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chlorophenyl)-1-(2,2,2-trifluoroacetyl)-4-piperidinecarboxylic acid (ACI)
    • 4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)-
    • Inchi: 1S/C14H13ClF3NO3/c15-9-3-1-8(2-4-9)11-7-19(13(22)14(16,17)18)6-5-10(11)12(20)21/h1-4,10-11H,5-7H2,(H,20,21)
    • InChI Key: CBRASRIRHNKAPX-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C2C=CC(Cl)=CC=2)CN(C(C(F)(F)F)=O)CC1)O

4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-39917731-0.05g
3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
2870645-70-6
0.05g
$1709.0 2023-07-07
Enamine
EN300-39917731-0.1g
3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
2870645-70-6
0.1g
$1791.0 2023-07-07
Enamine
EN300-39917731-0.25g
3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
2870645-70-6
0.25g
$1872.0 2023-07-07
Enamine
EN300-39917731-0.5g
3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
2870645-70-6
0.5g
$1954.0 2023-07-07
Enamine
EN300-39917731-1.0g
3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
2870645-70-6
1.0g
$2035.0 2023-07-07
Enamine
EN300-39917731-2.5g
3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
2870645-70-6
2.5g
$3988.0 2023-07-07
Enamine
EN300-39917731-5.0g
3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
2870645-70-6
5.0g
$5900.0 2023-07-07
Enamine
EN300-39917731-10.0g
3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
2870645-70-6
10.0g
$8749.0 2023-07-07

Additional information on 4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)-

Research Brief on 4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)- (CAS: 2870645-70-6)

Recent studies on 4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)- (CAS: 2870645-70-6) have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics. This compound, characterized by its piperidine core and trifluoroacetyl group, has garnered attention due to its unique chemical properties and pharmacological relevance. The following brief synthesizes the latest findings and applications of this molecule in the field of chemical biology and medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 2870645-70-6 as a precursor in the synthesis of novel sigma-1 receptor ligands. Researchers demonstrated that the trifluoroacetyl moiety enhances the compound's binding affinity to sigma-1 receptors, which are implicated in neuroprotection and pain modulation. The study utilized molecular docking simulations and in vitro assays to validate the compound's efficacy, paving the way for its use in designing next-generation neurotherapeutics.

Another significant development was reported in a 2024 ACS Chemical Neuroscience article, where 4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)- was incorporated into a series of dual-acting serotonin and dopamine reuptake inhibitors (SDRI). The compound's structural flexibility allowed for fine-tuning of pharmacokinetic properties, resulting in improved blood-brain barrier penetration and metabolic stability. These findings underscore its utility in addressing challenges associated with CNS drug delivery.

In addition to its pharmacological applications, recent synthetic chemistry advancements have optimized the production of 2870645-70-6. A 2023 Organic Process Research & Development paper detailed a scalable, green chemistry approach using continuous flow technology, which reduced reaction times and improved yields by 30% compared to traditional batch methods. This innovation is critical for meeting the growing demand for high-purity batches in preclinical and clinical studies.

Ongoing research is investigating the compound's potential in oncology, particularly as a building block for kinase inhibitors targeting aberrant signaling pathways in glioblastoma. Preliminary data presented at the 2024 American Chemical Society National Meeting revealed promising in vitro activity against glioblastoma cell lines when combined with pyrimidine derivatives, though further in vivo validation is required.

In conclusion, 4-Piperidinecarboxylic acid, 3-(4-chlorophenyl)-1-(2,2,2-trifluoroacetyl)- (2870645-70-6) represents a versatile scaffold with expanding applications in CNS drug discovery and beyond. Its unique chemical features continue to inspire innovative synthetic strategies and therapeutic designs, positioning it as a molecule of sustained interest in the pharmaceutical industry. Future research directions may explore its utility in targeted protein degradation or as a fragment in covalent inhibitor development.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent